Cas no 93031-12-0 (ethyl 2-cyano-4-phenylbutanoate)

• Product Name: ethyl 2-cyano-4-phenylbutanoate
• CAS No: 93031-12-0
• MF: C₁₃H₁₅NO₂
• CID: 1980562
• PubChem ID: 13286935
• Update Time: 2025-10-28

ethyl 2-cyano-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-cyano-, ethyl ester
• ethyl 2-cyano-4-phenylbutanoate
• Benzenebutanoic acid, α-cyano-, ethyl ester

Additional information on ethyl 2-cyano-4-phenylbutanoate

Professional Introduction to Ethyl 2-Cyano-4-phenylbutanoate (CAS No. 93031-12-0)

Ethyl 2-cyano-4-phenylbutanoate, with the chemical formula C₁₂H₁₃NO₂ and CAS number 93031-12-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural features of this compound, particularly the presence of a cyano group and a phenyl ring, contribute to its unique reactivity and make it a valuable intermediate in various chemical syntheses.

The compound's molecular structure consists of an ethyl ester group attached to a butanoic acid backbone, which is further modified by a cyano group at the second carbon position and a phenyl ring at the fourth carbon position. This arrangement imparts specific electronic and steric properties that influence its interactions with other molecules. The cyano group, for instance, is known for its ability to participate in nucleophilic addition reactions, while the phenyl ring can engage in π-stacking interactions and hydrogen bonding, making it a versatile building block in medicinal chemistry.

In recent years, Ethyl 2-cyano-4-phenylbutanoate has been explored in several cutting-edge research areas. One notable application is in the synthesis of bioactive molecules. Researchers have leveraged its structural motifs to develop novel compounds with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, where the cyano group plays a crucial role in modulating biological pathways. The phenyl ring, on the other hand, can be functionalized to enhance binding affinity to target proteins, making it an attractive scaffold for drug design.

Another area where Ethyl 2-cyano-4-phenylbutanoate has shown promise is in materials science. Its ability to form stable complexes with metal ions has led to studies on its use as a ligand in catalytic systems. These complexes can be employed in various transformations, including cross-coupling reactions and oxidation processes, which are essential for producing complex organic molecules. The compound's stability under different reaction conditions makes it a reliable choice for industrial applications where consistency and efficiency are paramount.

The pharmaceutical industry has also been keen on exploring the potential of Ethyl 2-cyano-4-phenylbutanoate as a precursor for more complex drug candidates. By modifying its structure through various chemical transformations, researchers can generate libraries of compounds that can be screened for biological activity. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of molecules are rapidly tested for their efficacy against specific disease targets. The compound's versatility allows chemists to fine-tune its properties to meet the demands of different therapeutic areas.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-cyano-4-phenylbutanoate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved pharmacokinetic profiles and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and bring new therapies to market more quickly.

The synthesis of Ethyl 2-cyano-4-phenylbutanoate itself is an intriguing aspect of organic chemistry. Traditional methods involve multi-step reactions starting from readily available precursors such as benzaldehyde and cyanoacetic acid derivatives. However, recent innovations have led to more efficient synthetic routes that minimize waste and improve yields. For example, catalytic processes using transition metals have been developed to streamline the formation of key intermediates. These advances not only make the synthesis more sustainable but also open up new possibilities for scaling up production.

In conclusion, Ethyl 2-cyano-4-phenylbutanoate (CAS No. 93031-12-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, materials science, and organic synthesis. As our understanding of its properties continues to grow, so too will its applications in developing new drugs and materials that address global challenges. The ongoing research into this compound underscores its importance as a cornerstone in modern chemical science.